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Compound of Interest

Compound Name: Antifungal agent 68

Cat. No.: B12387658

For Researchers, Scientists, and Drug Development Professionals

Abstract

Antifungal agent 68 is a promising imidazole-containing compound with demonstrated efficacy
against pathogenic fungi, including Candida species and Cryptococcus gattii. Its primary
mechanism of action is the inhibition of ergosterol biosynthesis, a critical pathway for fungal cell
membrane integrity. This technical guide provides a comprehensive overview of the known
characteristics of Antifungal agent 68 and outlines the standard methodologies employed for
the structural elucidation of such novel antifungal compounds. While specific experimental data
for this agent is not publicly available, this document details the established protocols and
logical workflows that would be utilized in its structural determination and characterization.

Introduction to Antifungal Agent 68

Antifungal agent 68, also referred to as compound 10 in some contexts, has been identified
as a potent inhibitor of fungal growth. Its targeted action against the biosynthesis of ergosterol
makes it a compound of significant interest in the development of new antifungal therapies. The
key identifying information for this agent is summarized in the table below.
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Property Value

Molecular Formula C23H27CIN203[1]

Molecular Weight 414.93 g/mol [1]

CAS Number 2925307-53-3[1]

Proposed Target Lanosterol 14a-demethylase (CYP51)[2]
Mechanism of Action Inhibition of ergosterol biosynthesis[2]

Proposed Mechanism of Action: Inhibition of
Ergosterol Biosynthesis

Antifungal agent 68 is proposed to function by targeting and inhibiting the fungal enzyme
lanosterol 14a-demethylase (CYP51)[2]. This enzyme is a critical component of the ergosterol
biosynthesis pathway, which is essential for the formation and integrity of the fungal cell
membrane. The imidazole ring of Antifungal agent 68 is believed to interact with the heme
group within the active site of the CYP51 enzyme, disrupting its catalytic activity[2]. This
inhibition leads to a depletion of ergosterol and an accumulation of toxic sterol precursors,
ultimately compromising the fungal cell membrane and inhibiting cell growth.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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